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Compound of Interest

1,3-Bis(4-
Compound Name:

hydroxybutyl)tetramethyldisiloxane

cat. No.: B1333160

An In-Depth Technical Guide to 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

This technical guide provides a comprehensive overview of 1,3-bis(4-
hydroxybutyl)tetramethyldisiloxane, a versatile organosiloxane compound. It is intended for
researchers, scientists, and professionals in drug development and materials science, offering
detailed information on its chemical identity, properties, synthesis, and applications.

Chemical Structure and IUPAC Name

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a siloxane molecule characterized by a
central disiloxane backbone with two methyl groups attached to each silicon atom. Each silicon
atom is also connected to a hydroxybutyl group.

o Chemical Structure:
o |[UPAC Name: 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(butan-1-ol)
e Synonym: 5,5,7,7-TETRAMETHYL-6-OXA-5,7-DISILAUNDECAN-1,11-DIOL[1][2]

e CAS Number: 5931-17-9[1][3][4]

Physicochemical Properties
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The following table summarizes the key physicochemical properties of 1,3-bis(4-
hydroxybutyl)tetramethyldisiloxane, compiled from various sources.

Property Value Source(s)
Molecular Formula C12H3003Si2 [1103114]
Molecular Weight 278.54 g/mol [1103114]
Appearance Colorless clear liquid [31[4]
Density 0.93-0.94 g/mL [11[3114]
Boiling Point 185 °C @ 5 mmHg148-150 °C e

@ 2 mmHg
Refractive Index (n20D) 1.45 - 1.4526 [11[3]
Flash Point 110°C [1]
Purity > 92% - >96% (GC) [1][3]

) o No reaction with water under
Hydrolytic Sensitivity N [1]
neutral conditions

General Synthesis Methodology

While a specific, detailed experimental protocol for the synthesis of 1,3-bis(4-
hydroxybutyl)tetramethyldisiloxane is not readily available in the public domain, the general
and most common method for its preparation is through a platinum-catalyzed hydrosilylation
reaction. This process involves the addition of a silicon-hydride bond across a carbon-carbon
double bond.

The synthesis involves the reaction of 1,1,3,3-tetramethyldisiloxane with 3-buten-1-ol in the
presence of a platinum catalyst.

Reactants:
 Silicon Hydride: 1,1,3,3-tetramethyldisiloxane

o Alkene: 3-buten-1-ol (or allyl carbinol)
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Catalyst: Common catalysts for this type of reaction include Speier's catalyst (H2PtCle) and
Karstedt's catalyst (a platinum(0)-divinyltetramethyldisiloxane complex). These are highly

effective for hydrosilylation reactions.

Reaction Scheme: The Si-H groups of 1,1,3,3-tetramethyldisiloxane add across the double
bond of two molecules of 3-buten-1-ol, leading to the formation of the desired product. The
reaction typically results in an anti-Markovnikov addition, where the silicon atom attaches to the
terminal carbon of the double bond.

A general workflow for this synthesis is depicted in the diagram below.
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Reactants & Catalyst

(1,1,3,3-Tetramethy|disiloxan 3-Buten-1-ol
Synthesis Process

|xmg in an inert solvent
(e.g., Toluene)

Platinum Catalyst
(e.g., Karstedt' s)

Inert Atmosphere (N2 or Ar)

Controlled heating
(e.g., 50-80°C)
Reaction Monitoring
(e.g., GC, NMR)

Upon completion

Workup & Purification

Catalyst Removal
(e.g., Carbon treatment)
(Solvent Evaporatior)
(Vacuum Distillation)

1,3-Bis(4-hydroxybutyl)-
tetramethyldisiloxane

Click to download full resolution via product page

General workflow for the synthesis of 1,3-bis(4-hydroxybutyl)tetramethyldisiloxane.
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Applications in Research and Drug Development

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a valuable molecule due to the combination
of a flexible, thermally stable siloxane backbone and reactive terminal hydroxyl groups. This
unique structure makes it useful in a variety of applications.

e Polymer Chemistry: It serves as a monomer or a chain extender in the synthesis of
polyurethanes, polyesters, and other copolymers. The incorporation of the siloxane unit can
enhance properties such as thermal stability, flexibility at low temperatures, and gas
permeability.

o Biomedical Applications:

o Drug Delivery: Its biocompatible nature makes it a candidate for use in drug delivery
systems.[3][4] The hydroxyl groups can be functionalized to attach drug molecules, and
the siloxane backbone can influence the release kinetics of the therapeutic agent.[3]

o Contact Lenses: It is used as an end-capper for carbinol-terminated silicones in the
manufacturing of contact lenses.[1] The siloxane component provides high oxygen
permeability, which is crucial for corneal health.

o Biocompatible Materials: It is explored for creating biocompatible materials for medical
devices and implants.[3][4]

o Cosmetic Formulations: In skincare products, it can act as a moisturizing agent, improving
hydration and enhancing the skin barrier function.[3]

e Advanced Materials:

o Coatings, Adhesives, and Sealants: The siloxane structure provides excellent adhesion
and resistance to environmental degradation, making it a useful additive in high-
performance coatings, adhesives, and sealants.[3][4]

o Surface Modification: Researchers utilize this compound to modify surface properties of
materials, which can lead to improved adhesion and enhanced mechanical performance.

[3]4]
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Safety and Handling

Based on available safety data sheets, 1,3-bis(4-hydroxybutyl)tetramethyldisiloxane
requires careful handling.

e Hazards: It is classified as causing serious eye irritation.[2] May cause skin irritation upon
prolonged contact.[2] Irritating fumes may be released upon exposure to high temperatures
or open flames.[2]

e Precautions:

o Wear appropriate personal protective equipment (PPE), including chemical goggles,
gloves (neoprene or nitrile rubber), and protective clothing.[2]

o Work in a well-ventilated area, preferably with local exhaust ventilation.[2]
o Avoid contact with eyes, skin, and clothing.
e Storage:
o Store in a tightly closed container in a cool, dark, and well-ventilated place.[2]
o Store away from heat, sparks, and open flames.[2]
o Incompatible with strong acids, alcohols, and oxidizing agents.[2]

 Stability: The compound is stable when stored in sealed containers.[2] It may decompose at
temperatures above 100°C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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